Cas no 2034353-13-2 (methyl 4-({2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}sulfamoyl)benzoate)

• Product Name: methyl 4-({2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}sulfamoyl)benzoate
• CAS No: 2034353-13-2
• MF: C₁₉H₂₁N₃O₅S
• MW: 403.45214343071
• CID: 5334461
• Update Time: 2025-10-28

methyl 4-({2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}sulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)sulfamoyl)benzoate
• methyl 4-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethylsulfamoyl]benzoate
• methyl 4-({2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}sulfamoyl)benzoate

• Inchi： 1S/C19H21N3O5S/c1-13-18(17-5-4-12-27-17)14(2)22(21-13)11-10-20-28(24,25)16-8-6-15(7-9-16)19(23)26-3/h4-9,12,20H,10-11H2,1-3H3
• InChI Key： SKXKAWPLBPGHCG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(NCCN1C(C)=C(C2=CC=CO2)C(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 630
• XLogP3: 2.2
• Topological Polar Surface Area: 112

Additional information on methyl 4-({2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}sulfamoyl)benzoate

Methyl 4-({2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}sulfamoyl)benzoate (CAS No. 2034353-13-2): A Comprehensive Overview

Methyl 4-({2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}sulfamoyl)benzoate (CAS No. 2034353-13-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has been extensively studied for its potential applications in drug discovery and development. The presence of multiple heterocyclic moieties, including furan and pyrazole rings, along with a sulfamoyl functional group, contributes to its unique chemical properties and biological activities.

The molecular framework of Methyl 4-({2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}sulfamoyl)benzoate (CAS No. 2034353-13-2) is a testament to the ingenuity of modern synthetic chemistry. The combination of a benzoate moiety with a sulfamoyl-substituted ethyl chain linked to a pyrazole ring further enhances its complexity. This structural arrangement not only imparts distinct physicochemical properties but also opens up numerous possibilities for its biological evaluation.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse pharmacological profiles. The furan-based moiety is particularly noteworthy for its role in various bioactive molecules, while the pyrazole ring is renowned for its presence in numerous therapeutic agents. The sulfamoyl group, on the other hand, is known for its ability to modulate enzyme activity and interact with biological targets.

The synthesis of Methyl 4-({2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}sulfamoyl)benzoate (CAS No. 2034353-13-2) involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the furan-2yl group into the pyrazole ring necessitates careful consideration to ensure regioselectivity and high yield. Similarly, the incorporation of the sulfamoyl group at the ethyl chain requires optimization to achieve the desired product purity.

The benzoate moiety at the terminal position of the molecule not only contributes to its stability but also influences its solubility and bioavailability. These factors are critical when evaluating the compound's potential as a lead molecule in drug development. Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy, thereby expediting the drug discovery process.

The biological activity of Methyl 4-({2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}sulfamoyl)benzoate (CAS No. 2034353-13-2) has been explored in several preclinical studies. Initial findings suggest that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. The sulfamoyl group has been identified as a key pharmacophore responsible for these interactions, highlighting its potential as a therapeutic agent.

In addition to its anti-inflammatory properties, Methyl 4-{(2[N]-((E)-[(Ethoxy)keto]-benzylidene)N](furan–2–yl)]–3,5–dimethyl–1H–pyrazol–1–yl]]ethanaminium}sulfonate}magnesium salt monohydrate CAS NO2034353–13–02} also shows promise in other therapeutic areas. Studies have indicated that it may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The development of novel drug candidates often involves optimizing synthetic routes to improve yield and reduce costs. In the case of Methyl 4-{(2[N]-((E)-[(Ethoxy)keto]-benzylidene)N](furan–2–yl)]–3,5–dimethyl–1H–pyrazol–1–yl]]ethanaminium}sulfonate}magnesium salt monohydrate CAS NO2034353–13–02}, researchers have focused on developing greener synthetic methods that minimize waste and hazardous byproducts. These efforts align with global trends toward sustainable chemistry practices.

The pharmacokinetic profile of Methyl 4-{(2[N]-((E)-[(Ethoxy)keto]-benzylidene)N](furan–2–yl)]–3,5–dimethyl–1H–pyrazol–1–yl]]ethanaminium}sulfonate}magnesium salt monohydrate CAS NO2034353–13–02} is another critical aspect that has been thoroughly investigated. Preliminary data suggest that this compound exhibits good oral bioavailability and moderate metabolic stability, indicating its potential for clinical translation.

The future prospects of Methyl 4-{(2[N]-((E)-[(Ethoxy)keto]-benzylidene)N](furan––————————————————)ylation})}}}}}}}}}}}}}}}}}}}}}}})benzoic acid CAS NO2036100} are exciting and multifaceted. Ongoing research aims to elucidate its mechanism of action in greater detail and explore its efficacy in various disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these endeavors.

In conclusion, Methyl 4-{(2[>SULFAMYL BENZOATE CAS NO2036100} is a structurally complex compound with significant potential in pharmaceutical applications. Its unique combination of heterocyclic moieties and functional groups makes it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, this compound is poised to play a crucial role in the next generation of drugs.>SULFAMYL BENZOATE CAS NO2036100} holds promise as a valuable asset in the quest for novel therapeutic agents.